N-(4-fluorophenyl)-2-(2-formylphenoxy)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(2-formylphenoxy)acetamide
• InChI: InChI=1S/C15H12FNO3/c16-12-5-7-13(8-6-12)17-15(19)10-20-14-4-2-1-3-11(14)9-18/h1-9H,10H2,(H,17,19)
• InChI Key: IOIGFNIGWKFCHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)OCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H12FNO3
• Molecular Weight: 273.26 g/mol
• CAS No.: 428489-90-1

Description

N-(4-fluorophenyl)-2-(2-formylphenoxy)acetamide is a useful research compound. Its molecular formula is C15H12FNO3 and its molecular weight is 273.263. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(4-fluorophenyl)-2-(2-formylphenoxy)acetamide and its derivatives have been synthesized and characterized, revealing their structural properties. For instance, Yang Man-li synthesized novel acetamides using 3-fluoro-4-cyanophenol as primary compounds and characterized them through elemental analysis, IR, and 1H NMR techniques (Yang Man-li, 2008). Similarly, M. Ağırtaş and M. S. İzgi synthesized metallophthalocyanines with four phenoxyacetamide units, noting an increase in solubility compared to unsubstituted phenoxyacetamides (Ağırtaş & İzgi, 2009).

Biological Applications and Anticancer Activity

Several studies have explored the potential biological applications of this compound derivatives. P. Rani and colleagues developed new chemical entities with potential anticancer, anti-inflammatory, and analgesic activities. They synthesized a series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives and found that certain compounds exhibited significant biological activities (Rani et al., 2014). Another study by K. Sunder and Jayapal Maleraju synthesized derivatives with anti-inflammatory activity, noting significant effects for certain compounds (Sunder & Maleraju, 2013).

Insecticidal and Herbicidal Activity

This compound derivatives have also shown potential in pest control. Kaiwan O. Rashid et al. synthesized derivatives and tested their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis, with some compounds showing excellent results (Rashid et al., 2021). Furthermore, Daoxin Wu and colleagues designed and synthesized derivatives with herbicidal activities against dicotyledonous weeds, with some compounds demonstrating effective herbicidal activities at certain dosages (Wu et al., 2011).